Cas no 2138168-36-0 (5-bromo-7-methyl-2-phenyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-7-methyl-2-phenyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138168-36-0
• MF: C₁₃H₁₀BrN₃
• MW: 288.142601490021
• CID: 6378451
• PubChem ID: 165473676
• Update Time: 2025-08-05

5-bromo-7-methyl-2-phenyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-methyl-2-phenyl-1,2,4triazolo1,5-apyridine
• 2138168-36-0
• EN300-1104564
• 5-bromo-7-methyl-2-phenyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C13H10BrN3/c1-9-7-11(14)17-12(8-9)15-13(16-17)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： XNHCMCYSAVVCNW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC2=NC(C3C=CC=CC=3)=NN21

Computed Properties

• Exact Mass: 287.00581g/mol
• Monoisotopic Mass: 287.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-7-methyl-2-phenyl-1,2,4triazolo1,5-apyridine

5-Bromo-7-methyl-2-phenyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138168-36-0): A Comprehensive Overview

5-Bromo-7-methyl-2-phenyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138168-36-0) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the 1,2,4-triazolo[1,5-a]pyridine family, which is known for its diverse biological activities and applications in drug discovery. The presence of a bromine atom at the 5-position and a methyl group at the 7-position enhances its reactivity, making it a valuable intermediate for further chemical modifications.

The molecular structure of 5-bromo-7-methyl-2-phenyl-1,2,4-triazolo[1,5-a]pyridine features a fused triazole and pyridine ring system, which contributes to its unique electronic and steric properties. Researchers have explored its potential as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals. The compound's CAS number 2138168-36-0 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

One of the most notable applications of 5-bromo-7-methyl-2-phenyl-1,2,4-triazolo[1,5-a]pyridine is in the design of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer. The triazolopyridine scaffold has been identified as a promising pharmacophore for targeting specific kinases, and the bromine substituent offers a handle for further functionalization via cross-coupling reactions.

In addition to its pharmaceutical potential, CAS 2138168-36-0 has been investigated for its optical properties. The conjugated system of the triazolopyridine core can exhibit interesting luminescent behavior, making it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. This dual applicability in both life sciences and materials science underscores the versatility of this compound.

The synthesis of 5-bromo-7-methyl-2-phenyl-1,2,4-triazolo[1,5-a]pyridine typically involves the cyclization of appropriately substituted precursors. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its broader adoption in research and development. Researchers often seek information on the synthesis of 5-bromo-7-methyl-2-phenyl-1,2,4-triazolo[1,5-a]pyridine, as optimizing these routes is crucial for scalability.

Market trends indicate a growing demand for 1,2,4-triazolo[1,5-a]pyridine derivatives, driven by their expanding applications in drug discovery and materials science. The compound CAS No. 2138168-36-0 is increasingly available from specialty chemical suppliers, catering to the needs of academic and industrial researchers. Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for laboratory use.

From a safety perspective, 5-bromo-7-methyl-2-phenyl-1,2,4-triazolo[1,5-a]pyridine is generally handled with standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should always be used when working with this or any other chemical compound. Researchers frequently inquire about the safety data sheet (SDS) for 5-bromo-7-methyl-2-phenyl-1,2,4-triazolo[1,5-a]pyridine, emphasizing the importance of responsible handling.

In summary, 5-bromo-7-methyl-2-phenyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138168-36-0) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As interest in triazolopyridine derivatives continues to grow, this compound is poised to play an increasingly important role in scientific innovation.